4-Bromo-4'-pentylbiphenyl
Overview
Description
4-Bromo-4'-pentylbiphenyl (4-BPB) is a small molecule that has been used in a variety of scientific research applications, including drug discovery, molecular biology, and biochemistry. 4-BPB is a halogenated aromatic compound that is structurally similar to other biphenyls, and is a particularly useful molecule due to its ability to bind to a variety of proteins and receptors. 4-BPB has been widely studied in recent years due to its potential applications in the fields of drug discovery, molecular biology, and biochemistry.
Scientific Research Applications
Liquid Crystal Research
4-Cyano-4'-pentylbiphenyl (5CB), a compound closely related to 4-Bromo-4'-pentylbiphenyl, is extensively studied in the field of liquid crystals. Research includes examining field-induced phase transitions in 5CB, using simulations and various analytical techniques. This research is essential for understanding liquid crystal behavior in response to electric fields, which is crucial for liquid crystal display technologies (Marr & Gezelter, 2014).
Crystallography and Conformational Analysis
X-ray crystallographic studies of compounds similar to this compound, such as its derivatives, provide insights into molecular conformation. These studies help in understanding the molecular interactions and structural dynamics, which are valuable in material science and organic synthesis (Grossel et al., 1993).
Phase Transformations and Dynamics
Investigations into the polymorphism of 5CB, a similar compound to this compound, using techniques like differential scanning calorimetry (DSC) and X-ray diffraction, are crucial for understanding the phase transformations and dynamics of liquid crystals. This research aids in the development of advanced materials based on liquid crystal technology (Mansaré et al., 2002).
Biosensors Development
4-Cyano-4'-pentylbiphenyl-based biosensors are being developed for various applications, including protein detection and glucose monitoring. These biosensors utilize the unique properties of liquid crystals, such as their sensitivity to environmental changes, to detect biological molecules, showcasing the potential of this compound derivatives in medical and environmental sensing technologies (Khan & Park, 2012); (Kim et al., 2013).
Organic Synthesis
Research on the synthesis of bromo-substituted cyclopentenones, which are structurally related to this compound, contributes to the field of organic synthesis. These substances are important synthons for creating a variety of useful compounds, underscoring the relevance of bromo-biphenyl derivatives in synthetic chemistry (Shirinian et al., 2012).
Safety and Hazards
Properties
IUPAC Name |
1-bromo-4-(4-pentylphenyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19Br/c1-2-3-4-5-14-6-8-15(9-7-14)16-10-12-17(18)13-11-16/h6-13H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXJTWTJULLKDPY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC1=CC=C(C=C1)C2=CC=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60347185 |
Source
|
| Record name | 4-Bromo-4'-pentylbiphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60347185 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
303.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
63619-59-0 |
Source
|
| Record name | 4-Bromo-4'-pentylbiphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60347185 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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